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Compound of Interest

Compound Name: Carbon monosulfide

Cat. No.: B1196269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of carbon monosulfide
(CS), a reactive diatomic molecule with significant implications in various chemical research

fields. This document details its fundamental identifiers, experimental protocols for its

generation and characterization, and its key reactive properties, presenting all quantitative data

in structured tables and visualizing complex processes with detailed diagrams.

Core Identifiers and Properties of Carbon
Monosulfide
Carbon monosulfide, the sulfur analog of carbon monoxide, is a transient species that has

been observed in the gas phase in both laboratory settings and the interstellar medium.[1] Due

to its high reactivity and propensity to polymerize, it is not stable as a solid or liquid under

standard conditions.[1]
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Identifier Type Value

CAS Number 2944-05-0

Molecular Formula CS

Molecular Weight 44.077 g/mol

IUPAC Name sulfanylidenecarbon

InChI InChI=1S/CS/c1-2

InChIKey DXHPZXWIPWDXHJ-UHFFFAOYSA-N

Canonical SMILES C#S

PubChem CID 108054

Experimental Protocols
The generation and study of carbon monosulfide require specialized experimental techniques

due to its inherent instability. The following sections provide detailed methodologies for its

synthesis, purification, and characterization.

Synthesis of Carbon Monosulfide via Silent Electric
Discharge of Carbon Disulfide
A common and effective method for producing gaseous carbon monosulfide is through the

decomposition of carbon disulfide (CS₂) in a silent electric discharge.

Materials and Equipment:

Carbon disulfide (CS₂), high purity

Inert gas (e.g., Argon, Helium)

Glass vacuum line system

High-voltage AC power supply (e.g., Tesla coil)

Discharge tube with concentric electrodes
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Cold traps (liquid nitrogen)

Pressure gauge (e.g., McLeod or Pirani gauge)

Flow meters

Procedure:

System Preparation: Assemble the vacuum line system, ensuring all connections are

vacuum-tight. The system should include an inlet for the CS₂/inert gas mixture, the discharge

tube, and a series of cold traps. Evacuate the entire system to a low pressure (typically <

10⁻³ torr).

Reactant Mixture Preparation: Prepare a gaseous mixture of carbon disulfide and an inert

gas. The concentration of CS₂ is typically kept low (e.g., 1-5%) to control the reaction rate

and prevent excessive polymerization.

Initiation of Discharge: Introduce the gas mixture into the discharge tube at a controlled flow

rate. Apply a high-voltage AC potential across the electrodes to initiate a silent electric

discharge. The discharge appears as a characteristic glow within the tube.

Reaction: The electric discharge provides the energy to dissociate carbon disulfide into

carbon monosulfide and a sulfur radical: CS₂ → CS + S

Product Trapping and Purification: The gas stream exiting the discharge tube, containing

unreacted CS₂, CS, sulfur, and other minor byproducts, is passed through a series of cold

traps. A trap cooled with a slush bath (e.g., -112 °C) can be used to condense and remove

most of the unreacted CS₂, allowing for the collection of a gas stream enriched in carbon
monosulfide.[1] Elemental sulfur will deposit on the walls of the tubing downstream of the

discharge.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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